Cas no 83826-32-8 (Octadecanoic acid, 2-(2-hydroxymethylethoxy)methylethyl ester)

• Product name: Octadecanoic acid, 2-(2-hydroxymethylethoxy)methylethyl ester
• CAS No: 83826-32-8
• MF: C₂₄H₄₈O₄
• MW: 400.635528564453
• CID: 1814540
• PubChem ID: 71414863

Octadecanoic acid, 2-(2-hydroxymethylethoxy)methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, 2-(2-hydroxymethylethoxy)methylethyl ester
• 3-(3-hydroxypropoxy)propyl octadecanoate
• 83826-32-8
• DTXSID70834298

• Inchi： InChI=1S/C24H48O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-24(26)28-23-18-22-27-21-17-20-25/h25H,2-23H2,1H3
• InChI Key： SKPURKHBHODMGR-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCC(=O)OCCCOCCCO

Computed Properties

• Exact Mass: 400.35526001g/mol
• Monoisotopic Mass: 400.35526001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 24
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų
• XLogP3: 8.4